Cas no 1220030-56-7 (Ethyl 3-amino-4-(3-toluidino)benzoate)

• Product Name: Ethyl 3-amino-4-(3-toluidino)benzoate
• CAS No: 1220030-56-7
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 1076592
• PubChem ID: 56828491
• Update Time: 2025-05-28

Ethyl 3-amino-4-(3-toluidino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(3-toluidino)benzoate
• ethyl 3-amino-4-[(3-methylphenyl)amino]benzoate
• SB81665
• AKOS010561083
• ethyl 3-amino-4-(3-methylanilino)benzoate
• Ethyl3-amino-4-(m-tolylamino)benzoate
• Ethyl 3-amino-4-(m-tolylamino)benzoate
• 1220030-56-7

• MDL： MFCD13562716
• Inchi： 1S/C16H18N2O2/c1-3-20-16(19)12-7-8-15(14(17)10-12)18-13-6-4-5-11(2)9-13/h4-10,18H,3,17H2,1-2H3
• InChI Key： ICCOBWPBATWWLP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų